Cas no 912455-26-6 (1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)-)
912455-26-6 structure
Product Name:1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)-
CAS No:912455-26-6
MF:C9H16N2
MW:152.236742019653
CID:996110
PubChem ID:21524478
Update Time:2025-04-20
1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)-
- 912455-26-6
- 2-Isobutyl-4,5-dimethyl-1H-imidazole
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- Inchi: 1S/C9H16N2/c1-6(2)5-9-10-7(3)8(4)11-9/h6H,5H2,1-4H3,(H,10,11)
- InChI Key: DMWDNKVFRQIHSG-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C)N=C1CC(C)C
Computed Properties
- Exact Mass: 152.131348519g/mol
- Monoisotopic Mass: 152.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 28.7Ų
1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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